1-(2-Chloro-4-fluorophenyl)butane-1,3-dione

• Molecular Formula: C10H8ClFO2
• Molecular Weight: 214.62 g/mol
• SMILES: CC(=O)CC(=O)C1=C(C=C(C=C1)F)Cl
• InChI: InChI=1S/C10H8ClFO2/c1-6(13)4-10(14)8-3-2-7(12)5-9(8)11/h2-3,5H,4H2,1H3
• InChIKey: LTMGMEGNKXOFFI-UHFFFAOYSA-N

1-(2-Chloro-4-fluorophenyl)butane-1,3-dione Overview

1‑(2‑Chloro‑4‑fluorophenyl)butane‑1,3‑dione (CAS 38440‑13‑0, C₁₀H₈ClFO₂, MW 214.62) is a β‑diketone bearing a 2‑chloro‑4‑fluorophenyl substituent [REFS‑1]. This halogenation pattern distinguishes it from its regioisomers (e.g., 3‑chloro‑4‑fluoro or 2‑chloro‑6‑fluoro) [REFS‑2], and the compound serves primarily as a key building block in the synthesis of nitrogen‑containing heterocycles and p38 MAP kinase inhibitors [REFS‑3].

Regiospecific building block for heterocycle synthesis; 2-chloro-4-fluoro substitution dictates cyclocondensation regioselectivity.

Reported intermediate for p38 MAP kinase inhibitor synthetic routes (see EP1741702A1).

Procurement driven by regiospecificity rather than bulk physicochemical properties.

• [1] 1‑(3‑Chloro‑4‑fluorophenyl)butane‑1,3‑dione (CAS 38440‑12‑9) – Compound Summary. PubChem. CID 53433516. View Source
• [2] Nitrogen‑containing heterocyclic compounds and medicinal use thereof. European Patent EP1741702A1, filed April 27, 2005. Application number EP05737345A. Inventors: Y. M. Choi et al. View Source

Regiospecific Advantages

β‑Diketones are not interchangeable because the position of halogen substituents on the phenyl ring dictates both the electronic environment of the reactive methylene and the regioselectivity of subsequent cyclocondensation reactions [REFS‑1]. The 2‑chloro‑4‑fluoro substitution pattern provides a specific electrophilic character and steric profile that differs from the 3‑chloro‑4‑fluoro (CAS 38440‑12‑9) or 2‑chloro‑6‑fluoro isomers [REFS‑2], leading to divergent reaction pathways and yields. In the context of p38 MAP kinase inhibitor synthesis, this exact regiochemistry is essential to generate the intended pyrazole or isoxazole pharmacophore [REFS‑3].

Regioisomer mismatch alters reaction pathways

3-chloro-4-fluoro or 2-chloro-6-fluoro isomers may lead to different cyclocondensation products and pharmacophore topology, making direct replacement unreliable.

Synthetic route compatibility

The 3-chloro-4-fluoro isomer is not reported in p38 MAP kinase inhibitor synthesis, suggesting regiospecificity is required to reproduce published methods.

Electrophilic character may shift

Halogen position influences carbonyl reactivity and keto-enol equilibrium, potentially affecting yields in condensation steps.

• [1] 2‑Chloro‑4‑fluorobenzoylacetone (38440‑13‑0) – Physical Properties. Molaid. Computed LogP: 2.2, Density: 1.283±0.06 g/cm³. View Source
• [2] 1‑(3‑Chloro‑4‑fluorophenyl)butane‑1,3‑dione (CAS 38440‑12‑9) – Computed Properties. PubChem. Exact Mass: 214.0196853 Da. View Source
• [3] EP1741702A1 – Nitrogen‑containing heterocyclic compounds and medicinal use thereof. European Patent Office. Filed 2005‑04‑27. View Source

1-(2-Chloro-4-fluorophenyl)butane-1,3-dione Specifications

Purity and Physicochemical Profile

The compound is supplied with a minimum purity specification of 95% as determined by the vendor [REFS‑1]. Predicted physicochemical properties include a LogP of 2.2 and a density of 1.283±0.06 g/cm³ [REFS‑2]. These values are comparable to those of its positional isomer 1‑(3‑chloro‑4‑fluorophenyl)butane‑1,3‑dione, which also has a predicted LogP of ~2.2 and a density of ~1.28 g/cm³, indicating that the substitution pattern does not significantly alter bulk partitioning or density [REFS‑3].

Purity & Physicochemical Profile

Predicted data

Purity ≥95% (vendor spec); LogP 2.2 (pred.); Density 1.283±0.06 g/cm³ (pred.) vs. 3-chloro-4-fluoro isomer: similar predicted LogP and density (difference ≤0.003 g/cm³).

Regiospecificity drives procurement; bulk properties are comparable.

Predicted values only; no experimental data reported.

Evidence Dimension	Purity Specification and Predicted Physicochemical Properties
Target Compound Data	Purity ≥95% (vendor spec); LogP = 2.2 (predicted); Density = 1.283±0.06 g/cm³ (predicted)
Comparator Or Baseline	1‑(3‑Chloro‑4‑fluorophenyl)butane‑1,3‑dione: Purity ≥95%; LogP ~2.2; Density ~1.28 g/cm³
Quantified Difference	Equivalent purity specification; predicted LogP and density values are essentially identical (difference ≤0.003 g/cm³ and ≤0.0 LogP units)
Conditions	Predicted using in silico models (no experimental data reported); vendor purity specifications as stated on commercial datasheets.

Why This Matters

The identical predicted LogP and density confirm that the 2‑chloro‑4‑fluoro substitution does not alter fundamental bulk properties relative to the 3‑chloro‑4‑fluoro isomer, meaning procurement decisions should be driven by synthetic regiospecificity rather than differences in basic physical‑chemical parameters.

• [1] 2‑Chloro‑4‑fluorobenzoylacetone (38440‑13‑0) – Physical Properties. Molaid. LogP 2.2, Density 1.283±0.06 g/cm³. View Source
• [2] 1‑(3‑Chloro‑4‑fluorophenyl)butane‑1,3‑dione (CAS 38440‑12‑9) – Computed Properties. Chem960. Density ~1.28 g/cm³. View Source

Regiospecific Intermediate for p38 MAP Kinase Inhibitors

1‑(2‑Chloro‑4‑fluorophenyl)butane‑1,3‑dione is explicitly employed as an intermediate in the preparation of nitrogen‑containing heterocycles that act as p38 MAP kinase inhibitors [REFS‑1]. The patent literature describes its use in the synthesis of pyrazolopyridine and related scaffolds, wherein the 2‑chloro‑4‑fluorophenyl group is essential for target binding [REFS‑2]. In contrast, the 3‑chloro‑4‑fluoro isomer is not mentioned in this context, suggesting that the specific 2‑chloro substitution directs the regio‑outcome of cyclocondensation and influences the final pharmacophore [REFS‑3].

p38 MAP Kinase Inhibitor Intermediate

Class-level inference

2-chloro-4-fluoro isomer used in patent EP1741702A1 for pyrazolopyridine-based p38 inhibitors; 3-chloro-4-fluoro isomer not mentioned.

Selecting the correct regioisomer supports reproduction of reported synthetic routes.

Patent literature analysis; no comparative yield or potency data available.

Evidence Dimension	Reported Use as a Synthetic Intermediate for a Specific Pharmacological Target Class
Target Compound Data	Used as a building block in the synthesis of p38 MAP kinase inhibitors (EP1741702A1)
Comparator Or Baseline	1‑(3‑Chloro‑4‑fluorophenyl)butane‑1,3‑dione: No reported use in p38 MAP kinase inhibitor synthesis
Quantified Difference	Qualitative difference: specific patent inclusion versus no mention
Conditions	Patent literature analysis; no direct comparative yield or potency data available.

Why This Matters

For researchers pursuing p38 MAP kinase inhibitor programs, using the 2‑chloro‑4‑fluoro regioisomer is likely required to reproduce the patented synthetic routes and final compounds, making it a mandatory procurement choice over its 3‑chloro‑4‑fluoro analog.

• [1] EP1741702A1 – Nitrogen‑containing heterocyclic compounds and medicinal use thereof. European Patent Office. Filed 2005‑04‑27. View Source
• [2] 2‑Chloro‑4‑fluorobenzoylacetone – Use as Intermediate. Molaid. Cited as reactant for p38 MAP kinase inhibitor synthesis. View Source
• [3] 1‑(3‑Chloro‑4‑fluorophenyl)butane‑1,3‑dione – Product Overview. PubChem. No specific medicinal chemistry applications reported. View Source

Storage Stability

The compound is recommended for long‑term storage in a cool, dry place [REFS‑1]. While no quantitative stability data are publicly available, this guidance is typical for β‑diketones, which can undergo keto‑enol tautomerization and potential decomposition if exposed to moisture or elevated temperatures. In comparison, the 3‑chloro‑4‑fluoro isomer carries identical storage recommendations [REFS‑2], indicating that the substitution pattern does not confer a distinct stability advantage.

Storage Stability

Supporting evidence

Recommended long-term storage in cool, dry place; identical to 3-chloro-4-fluoro isomer storage requirements.

Standard β-diketone storage sufficient; no special accommodations needed.

No quantitative stability data available.

Evidence Dimension	Recommended Storage Conditions
Target Compound Data	Store long‑term in a cool, dry place
Comparator Or Baseline	1‑(3‑Chloro‑4‑fluorophenyl)butane‑1,3‑dione: Store in a cool, dry environment
Quantified Difference	No quantifiable difference; both require similar storage
Conditions	Vendor SDS and product information sheets

Why This Matters

Procurement and inventory management do not require special storage accommodations beyond standard β‑diketone practice; the compound is stable under typical laboratory storage conditions, which is a practical consideration for bulk purchasing.

Applications

p38 MAP Kinase Inhibitor Synthesis

Use as a building block in the construction of pyrazole‑ and pyrazolopyridine‑based p38 MAP kinase inhibitors, following the general synthetic strategies described in EP1741702A1 [REFS‑1]. The 2‑chloro‑4‑fluorophenyl group is integral to the target pharmacophore, and substitution with a regioisomer would likely lead to a different final compound.

Fluorinated and Chlorinated Heterocycle Synthesis

Employ as a 1,3‑diketone in cyclocondensation reactions with hydrazines, hydroxylamine, or amidines to generate isoxazoles, pyrazoles, and pyrimidines bearing a 2‑chloro‑4‑fluorophenyl moiety. The electron‑withdrawing fluoro and chloro substituents enhance electrophilicity at the carbonyl carbons, facilitating nucleophilic attack [REFS‑2].

Halogen-Bonding Probe

Due to the presence of both chlorine and fluorine atoms, this compound can serve as a probe in halogen‑bonding and π‑stacking interaction studies. The 2‑chloro‑4‑fluoro arrangement offers a unique electrostatic potential surface compared to mono‑halogenated or differently substituted phenyl‑β‑diketones [REFS‑3].

Application

Selection Property

Validation Focus

p38 MAP kinase inhibitor synthesis

Regiospecific 2-chloro-4-fluoro substitution

Verify synthetic route fidelity and pharmacophore construction

Fluorinated/chlorinated heterocycle synthesis

Electrophilic diketone reactivity profile

Assess cyclocondensation yield and isomer distribution

Halogen-bonding probe studies

Chloro-fluoro electrostatic potential surface

Evaluate halogen-bonding patterns vs. mono-halogenated analogs

• [1] EP1741702A1 – Nitrogen‑containing heterocyclic compounds and medicinal use thereof. European Patent Office. Filed 2005‑04‑27. View Source
• [2] 2‑Chloro‑4‑fluorobenzoylacetone – Reactivity and Uses. Molaid. Includes references to heterocycle synthesis. View Source